Cas no 1049741-11-8 (5-(4-Bromophenyl)furan-2-ylmethanamine Hydrochloride)

• Product Name: 5-(4-Bromophenyl)furan-2-ylmethanamine Hydrochloride
• CAS No: 1049741-11-8
• MF: C₁₁H₁₁BrClNO
• MW: 288.568141222
• MDL: MFCD08518213
• CID: 4569751
• Update Time: 2025-06-11

5-(4-Bromophenyl)furan-2-ylmethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(4-bromophenyl)furan-2-yl]methanamine:hydrochloride
• 5-(4-Bromophenyl)furan-2-ylmethanamine Hydrochloride

• MDL： MFCD08518213
• Inchi： 1S/C11H10BrNO.ClH/c12-9-3-1-8(2-4-9)11-6-5-10(7-13)14-11;/h1-6H,7,13H2;1H
• InChI Key： LBBIBHSAEGHVEN-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1=CC=C(C2=CC=C(Br)C=C2)O1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on 5-(4-Bromophenyl)furan-2-ylmethanamine Hydrochloride

Introduction to 5-(4-Bromophenyl)furan-2-ylmethanamine Hydrochloride (CAS No. 1049741-11-8)

5-(4-Bromophenyl)furan-2-ylmethanamine Hydrochloride, identified by the CAS number 1049741-11-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, featuring a fused heterocyclic system with a brominated aromatic ring, which makes it a valuable scaffold for designing novel bioactive molecules. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various biochemical and pharmacological applications.

The structural motif of 5-(4-Bromophenyl)furan-2-ylmethanamine Hydrochloride consists of a furan ring linked to a benzene ring substituted with a bromine atom at the para position. This arrangement introduces unique electronic and steric properties, which can be exploited in drug design. The presence of both aromatic and heterocyclic components suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the furan moiety. Furan derivatives have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The bromine substituent further enhances the compound's reactivity, allowing for further functionalization through cross-coupling reactions and other synthetic methodologies. This versatility makes 5-(4-Bromophenyl)furan-2-ylmethanamine Hydrochloride a promising candidate for developing new therapeutic agents.

One of the most compelling aspects of this compound is its potential in oncology research. Studies have shown that furan-based molecules can interfere with key signaling pathways involved in cancer cell proliferation and survival. The brominated aromatic ring can serve as a handle for linking other pharmacophores, enabling the design of targeted therapies that specifically address cancer-related mechanisms. Furthermore, the hydrochloride salt form ensures better pharmacokinetic properties, such as improved absorption and bioavailability, which are essential for clinical efficacy.

Another area where 5-(4-Bromophenyl)furan-2-ylmethanamine Hydrochloride shows promise is in the field of neurology. Emerging research indicates that certain furan derivatives can modulate neurotransmitter systems, potentially offering benefits in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The amine group in this compound can interact with neurotransmitter receptors, while the furan ring provides structural constraints that enhance binding affinity. This dual functionality makes it an attractive candidate for further investigation.

The synthesis of 5-(4-Bromophenyl)furan-2-ylmethanamine Hydrochloride involves multi-step organic transformations, starting from readily available precursors. The key steps typically include bromination of a phenyl derivative followed by condensation with a furan-based intermediate. The final step involves conversion to the hydrochloride salt to improve stability and solubility. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, can be employed to achieve high yields and purity levels.

Quality control and analytical characterization are crucial for ensuring the identity and purity of 5-(4-Bromophenyl)furan-2-ylmethanamine Hydrochloride. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and assess impurity profiles. These analytical methods provide essential data for regulatory submissions and ensure that the compound meets pharmaceutical standards.

The safety profile of 5-(4-Bromophenyl)furan-2-ylmethanamine Hydrochloride is another critical consideration. While preclinical studies suggest that this compound is well-tolerated at moderate doses, further toxicological evaluations are necessary to assess potential side effects at higher concentrations. Animal models are commonly used to evaluate acute toxicity, chronic exposure effects, and potential carcinogenicity or mutagenicity. Comprehensive safety data is essential for advancing this compound into clinical trials.

In conclusion,5-(4-Bromophenyl)furan-2-ylmethanamine Hydrochloride (CAS No. 1049741-11-8) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel drugs targeting various diseases, including cancer and neurological disorders. Ongoing studies continue to explore its pharmacological properties, synthetic pathways, and safety profile, paving the way for future therapeutic applications.